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2-O-Acetylzeylenone 2-O-Acetylzeylenone
Brand Name: Vulcanchem
CAS No.: 358748-29-5
VCID: VC0149835
InChI: InChI=1S/C23H20O8/c1-15(24)30-20-18(31-22(27)17-10-6-3-7-11-17)12-13-19(25)23(20,28)14-29-21(26)16-8-4-2-5-9-16/h2-13,18,20,28H,14H2,1H3/t18-,20+,23-/m1/s1
SMILES: CC(=O)OC1C(C=CC(=O)C1(COC(=O)C2=CC=CC=C2)O)OC(=O)C3=CC=CC=C3
Molecular Formula: C23H20O8
Molecular Weight: 424.405

2-O-Acetylzeylenone

CAS No.: 358748-29-5

Reference Standards

VCID: VC0149835

Molecular Formula: C23H20O8

Molecular Weight: 424.405

2-O-Acetylzeylenone - 358748-29-5

CAS No. 358748-29-5
Product Name 2-O-Acetylzeylenone
Molecular Formula C23H20O8
Molecular Weight 424.405
IUPAC Name [(1S,5R,6S)-6-acetyloxy-5-benzoyloxy-1-hydroxy-2-oxocyclohex-3-en-1-yl]methyl benzoate
Standard InChI InChI=1S/C23H20O8/c1-15(24)30-20-18(31-22(27)17-10-6-3-7-11-17)12-13-19(25)23(20,28)14-29-21(26)16-8-4-2-5-9-16/h2-13,18,20,28H,14H2,1H3/t18-,20+,23-/m1/s1
Standard InChIKey WNBGLCKIRRONIV-QMHWCDLVSA-N
SMILES CC(=O)OC1C(C=CC(=O)C1(COC(=O)C2=CC=CC=C2)O)OC(=O)C3=CC=CC=C3
PubChem Compound 101110143
Last Modified Nov 14 2021
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